2-Methoxy-4-(trifluoromethyl)nicotinic acid
Overview
Description
“2-Methoxy-4-(trifluoromethyl)nicotinic acid” is a chemical compound with the molecular formula C8H6F3NO3 . It is a pale-yellow to yellow-brown solid and is used as a pharmaceutical intermediate .
Synthesis Analysis
The synthesis of “2-Methoxy-4-(trifluoromethyl)nicotinic acid” involves several steps. One method involves using formate and acetate as raw materials, adding ammonium salt to prepare 3-amino acrylate, and then reacting with 4-ethoxy-1, 1, 1-trifluoro-3-butene-2-one . Another method involves adding Methyl 2,6-dichloro-4-(trifluoromethyl)nicotinate to a flask, followed by 10% Pd/C and CH3COONa 3H2O in ethanol. The mixture is stirred under a nitrogen atmosphere until the reaction is complete .Molecular Structure Analysis
The molecular structure of “2-Methoxy-4-(trifluoromethyl)nicotinic acid” is represented by the InChI code1S/C8H6F3NO3/c1-15-6-5(7(13)14)4(2-3-12-6)8(9,10)11/h2-3H,1H3,(H,13,14) . The average mass of the molecule is 221.133 Da . Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “2-Methoxy-4-(trifluoromethyl)nicotinic acid” include cyclization, hydrogen replacement, and suction filtration . The reaction conditions involve stirring at room temperature under a hydrogen atmosphere .Physical And Chemical Properties Analysis
“2-Methoxy-4-(trifluoromethyl)nicotinic acid” is a pale-yellow to yellow-brown solid . It is slightly soluble in water . The molecular weight of the compound is 221.14 .Scientific Research Applications
- HCV NS5B Inhibitor : 2-Methoxy-4-(trifluoromethyl)nicotinic acid can be used to synthesize pyridine formylamide derivatives, which act as palm site inhibitors of the hepatitis C virus (HCV) NS5B polymerase .
- As a pharmaceutical intermediate, this compound plays a crucial role in the synthesis of various drugs and active pharmaceutical ingredients (APIs). Its unique structure makes it valuable in drug discovery and development .
- Ca2+ Release-Activated Channels (CRAC) : 2-Methoxy-4-(trifluoromethyl)nicotinic acid derivatives have been investigated as potential inhibitors of CRAC channels, which are involved in calcium signaling and immune responses .
- Researchers use this compound to study cellular processes, including calcium homeostasis, signal transduction, and ion channel regulation. Its trifluoromethyl group enhances its bioactivity and specificity .
- Due to its unique properties, 2-Methoxy-4-(trifluoromethyl)nicotinic acid is employed in analytical methods such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). It serves as a reference standard or internal standard in quantitative analyses .
- Chemists utilize this compound as a building block for the synthesis of more complex molecules. Its trifluoromethyl-substituted pyridine ring provides opportunities for diverse functionalization and scaffold modification .
Antiviral Research
Pharmaceutical Intermediates
Calcium Channel Modulation
Chemical Biology
Analytical Chemistry
Organic Synthesis
Safety and Hazards
The safety data sheet for a similar compound, 4-(Trifluoromethyl)nicotinic acid, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
2-methoxy-4-(trifluoromethyl)pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F3NO3/c1-15-6-5(7(13)14)4(2-3-12-6)8(9,10)11/h2-3H,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVGQUVMWYGVJHX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=CC(=C1C(=O)O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F3NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40678883 |
Source
|
| Record name | 2-Methoxy-4-(trifluoromethyl)pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40678883 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-4-(trifluoromethyl)nicotinic acid | |
CAS RN |
1221792-53-5 |
Source
|
| Record name | 2-Methoxy-4-(trifluoromethyl)pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40678883 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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